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Compound of Interest

Compound Name: MBX2329

Cat. No.: B8136385

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper handling and
disposal of MBX2329, a small molecule inhibitor of the influenza virus. Adherence to these
procedures is critical for maintaining a safe laboratory environment and ensuring compliance
with regulatory standards. As a trusted partner in your research, we are committed to providing
value beyond the product itself by being your preferred source for laboratory safety and
chemical handling information.

Chemical and Physical Properties of MBX2329

A clear understanding of the chemical and physical properties of MBX2329 is fundamental to
safe handling and disposal. The following table summarizes key quantitative data for this
compound.
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Property Value

Molecular Formula C16H26CINO

Molecular Weight 283.84 g/mol

CAS Number 1438272-42-4
Appearance Crystalline solid, powder
Solubility Soluble in DMSO

Store at -20°C for short-term, -80°C for long-
Storage .
erm

Disposal Protocol for MBX2329

The following step-by-step guidance outlines the proper disposal procedures for MBX2329 and

associated contaminated materials. This protocol is based on general best practices for

laboratory chemical waste disposal and should be adapted to comply with your institution's

specific environmental health and safety (EHS) guidelines and local regulations.

. Unused or Expired MBX2329 (Pure Compound)

Do not dispose of in regular trash or down the drain.

Containerize: Ensure the compound is in a clearly labeled, sealed, and non-reactive
container. The label should include the chemical name ("MBX2329"), CAS number, and any
relevant hazard warnings.

Segregate: Store the container in a designated hazardous waste accumulation area,
segregated from incompatible materials.

Waste Pickup: Arrange for disposal through your institution's EHS-approved hazardous
waste contractor.

Il. MBX2329 Solutions (e.g., in DMSO)

Aqueous Solutions: Due to its limited aqueous solubility, large volumes of aqueous waste are
unlikely. Small, diluted agueous waste volumes should still be treated as chemical waste.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b8136385?utm_src=pdf-body
https://www.benchchem.com/product/b8136385?utm_src=pdf-body
https://www.benchchem.com/product/b8136385?utm_src=pdf-body
https://www.benchchem.com/product/b8136385?utm_src=pdf-body
https://www.benchchem.com/product/b8136385?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8136385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Organic Solvent Solutions:

Collect all waste solutions containing MBX2329 in a designated, leak-proof, and clearly

o

labeled hazardous waste container.

o The label must indicate the full chemical composition, including the solvent (e.g.,
"MBX2329 in DMSQ") and approximate concentrations.

o Store the container in a designated hazardous waste area, away from heat and ignition
sources.

o Dispose of through your institution's hazardous waste program.

lll. Contaminated Labware and Personal Protective
Equipment (PPE)

Materials that have come into contact with MBX2329, such as pipette tips, serological pipettes,
gloves, and bench paper, must be disposed of as hazardous waste.

e Segregation at the Source:

o Sharps: All contaminated sharps (e.g., needles, glass Pasteur pipettes, slides) must be
placed in a designated, puncture-resistant sharps container labeled "Hazardous Chemical
Waste" and indicating the contaminant (MBX2329).

o Non-Sharps Solid Waste: Collect all contaminated non-sharp solid waste (e.g., pipette tips,
microfuge tubes, gloves, paper towels) in a designated, durable, and clearly labeled
hazardous waste bag or container.

» Disposal: Once the containers are full, they should be sealed and disposed of through your
institution's EHS office.

Note: If MBX2329 is used in experiments involving infectious agents (e.g., influenza virus), all
waste must be treated as biohazardous chemical waste. Follow your institution's protocol for
the decontamination (e.g., autoclaving, if appropriate for the chemical) and disposal of such
waste, which may have more stringent requirements.
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Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of MBX2329 and related waste streams.
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Caption: Workflow for the safe disposal of MBX2329 and associated waste.
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This guide is intended to provide a framework for the safe disposal of MBX2329. Always
consult your institution's specific Safety Data Sheets (SDS) and chemical hygiene plan, and
contact your Environmental Health and Safety (EHS) department for clarification on local
policies and regulations. By following these procedures, you contribute to a safer research
environment for yourself, your colleagues, and the community.

 To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal
Procedures for MBX2329]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8136385#mbx2329-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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